Cas no 834902-00-0 (Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-)

Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- structure
834902-00-0 structure
Product Name:Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
CAS No:834902-00-0
MF:C17H20N4O4
MW:344.365103721619
CID:670338
PubChem ID:71415218
Update Time:2025-04-19

Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3,5-dimethyl-2-nitrophenyl)methyl]-2,6-dimethyl-3-nitroaniline
    • DTXSID30834638
    • 4,4'-Methylenebis(2,6-dimethyl-3-nitroaniline)
    • 834902-00-0
    • Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
    • Inchi: 1S/C17H20N4O4/c1-8-5-12(16(20(22)23)10(3)14(8)18)7-13-6-9(2)15(19)11(4)17(13)21(24)25/h5-6H,7,18-19H2,1-4H3
    • InChI Key: BCGWYUBTTOOUTO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C(C)=CC=1CC1C=C(C)C(=C(C)C=1[N+](=O)[O-])N)N)=O

Computed Properties

  • Exact Mass: 344.14845513g/mol
  • Monoisotopic Mass: 344.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 144Ų
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